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Compound of Interest

Compound Name: Iodophenpropit

CAS No.: 145196-88-9

Cat. No.: B1228430

Get Quote

Compound: Iodophenpropit dihydrobromide CAS: 145196-87-8 Target: Histamine H3

Receptor (Potent Antagonist/Inverse Agonist)[1][2]

Introduction
Welcome to the technical support interface for Iodophenpropit. This guide addresses the

specific physicochemical vulnerabilities of the isothiourea moiety and the aryl iodide group

inherent to this molecule.

Iodophenpropit is not merely a "shelf-stable" reagent; it is a chemical probe with distinct

degradation pathways—specifically photolytic deiodination and isothiourea hydrolysis. The

protocols below are designed to mitigate these risks, ensuring that the phenotype you observe

in your H3 receptor assays is due to the drug, not its breakdown products.

Part 1: Physical Storage & Handling (The "Unopened
Vial")
Q: My vial of Iodophenpropit arrived at room temperature. Is it degraded? A: Likely not,

provided it was sealed and the transit time was short (<72 hours). While we recommend long-
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term storage at -20°C, the compound is chemically stable in its solid state at ambient

temperatures for short durations. However, immediate transfer to cold storage is required to

arrest entropy-driven degradation.

Q: The powder has turned from off-white to a faint yellow. Can I still use it? A:Proceed with

extreme caution.

The Cause: The yellow discoloration typically indicates the liberation of elemental iodine (

) or radical species caused by photolysis of the aryl-iodide bond.

The Fix: If the yellowing is faint, the purity may still be >98%. Verify via HPLC if possible. If

the color is distinct/dark yellow, discard the vial.

Prevention: Iodophenpropit is photosensitive. Always store the vial inside a secondary

opaque container (e.g., an aluminum foil-wrapped box).

Q: Why is desiccation mandatory for this specific salt form? A: Iodophenpropit is typically

supplied as a dihydrobromide (2HBr) salt. HBr salts are hygroscopic.

The Risk: Absorption of atmospheric moisture creates a localized "micro-solution" on the

crystal surface. This allows the isothiourea linkage to undergo hydrolysis, cleaving the

molecule into inactive urea and thiol byproducts.

Protocol: equilibrate the vial to room temperature before opening to prevent condensation

from forming on the cold solid.

Part 2: Solubilization & Stock Solutions
Q: Should I dissolve Iodophenpropit in Water or DMSO? A:DMSO is the superior solvent for

stock storage. While Iodophenpropit dihydrobromide is water-soluble (up to ~100 mM),

aqueous solutions are thermodynamically unstable over time due to hydrolysis.

DMSO: Stable stock (up to 100 mM). Store at -20°C.

Water: Use only for immediate working dilutions. Never freeze aqueous stocks.
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Q: I froze my DMSO stock, and now there is a precipitate that won't dissolve. A: This is a

"crash-out" event caused by the hygroscopic nature of DMSO.

The Mechanism: DMSO absorbs water from the air each time you open the vial. Upon

freezing, the water crystallizes differently than DMSO, forcing the Iodophenpropit out of

solution.

The Solution:

Warm the vial to 37°C in a water bath for 5–10 minutes.

Vortex vigorously.

Sonication (40 kHz) for 2 minutes may be required.

Prevention: Aliquot stocks into single-use volumes (e.g., 50 µL) to avoid repeated freeze-

thaw cycles.

Decision Logic: Reconstitution & Storage
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Figure 1: Decision tree for solvent selection. Note that aqueous solutions are strictly for

immediate application due to hydrolytic instability.

Part 3: Experimental Application
Q: Is Iodophenpropit stable in cell culture media (DMEM/RPMI)? A: It is stable for the duration

of standard incubation periods (24–48 hours) at 37°C.
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Warning: Do not store diluted media stocks in the fridge. The pH of culture media (7.2–7.4)

accelerates isothiourea hydrolysis compared to the slightly acidic environment of a pure

water/HBr solution. Prepare media dilutions fresh immediately before treating cells.

Q: What is the biological context for using this compound? A: Iodophenpropit acts as a

histamine H3 receptor antagonist. In systems with high constitutive activity, it functions as an

inverse agonist, reducing basal G-protein signaling.

H3 Receptor Signaling Context
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Click to download full resolution via product page

Figure 2: Mechanism of Action. Iodophenpropit blocks the Gi/Go-coupled H3 receptor,

preventing the downregulation of Adenylyl Cyclase. In constitutively active systems, this leads

to a net increase in cAMP.

Summary of Physicochemical Properties
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Property Specification Critical Note

Molecular Weight 576.13 g/mol
Based on Dihydrobromide salt

(2HBr).[1][2]

Solubility (DMSO) ~100 mM
Preferred. Warm to 37°C if

precipitate forms.

Solubility (Water) ~100 mM
Unstable long-term. Do not

store.

Solubility (Ethanol) ~20–50 mM Lower solubility than DMSO.

Hygroscopicity High
Keep desiccated.[3] HBr salts

attract water.

Photosensitivity Moderate
Aryl-iodide bond is labile.

Protect from light.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Iodophenpropit Integrity
Assurance]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1228430/docs#technical-support-center-
iodophenpropit-integrity-assurance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1228430/docs#technical-support-center-iodophenpropit-integrity-assurance
https://www.benchchem.com/product/b1228430/docs#technical-support-center-iodophenpropit-integrity-assurance
https://www.benchchem.com/product/b1228430/docs#technical-support-center-iodophenpropit-integrity-assurance
https://www.benchchem.com/product/b1228430/docs#technical-support-center-iodophenpropit-integrity-assurance
https://www.benchchem.com/product/b1228430?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228430?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

